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Compound of Interest

Compound Name: 1-Bromo-2,4,5-trichlorobenzene

Cat. No.: B050287 Get Quote

An In-depth Technical Guide to the Physical Properties of 1-Bromo-2,4,5-trichlorobenzene

Introduction
1-Bromo-2,4,5-trichlorobenzene is a halogenated aromatic hydrocarbon. Its chemical

structure consists of a benzene ring substituted with one bromine atom and three chlorine

atoms at the 2, 4, and 5 positions. This substitution pattern imparts specific physical and

chemical properties that are of interest to researchers and professionals in drug development

and chemical synthesis. This document provides a comprehensive overview of the known

physical properties of 1-Bromo-2,4,5-trichlorobenzene, details on experimental protocols for

their determination, and logical diagrams to illustrate key information.

Core Physical Properties
The physical characteristics of 1-Bromo-2,4,5-trichlorobenzene are determined by its

molecular structure and the nature of its chemical bonds. The presence of multiple halogen

atoms significantly influences its molecular weight, melting point, and solubility.

Data Presentation
A summary of the key physical and chemical identifiers for 1-Bromo-2,4,5-trichlorobenzene is

presented in the table below. It is important to note that while some properties like molecular

weight and melting point are well-documented, others such as boiling point, density, and

specific solubility values are not readily available in the cited literature. For such cases,
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qualitative descriptions or properties of structurally similar compounds are provided as an

estimation.

Property Value Source(s)

Molecular Formula C₆H₂BrCl₃ [1]

Molecular Weight 260.34 g/mol [1]

CAS Number 29682-44-8 [1]

Appearance Solid, Crystalline [2]

Melting Point 142-143 °C [3]

Boiling Point

Data not available. A similar

isomer, 5-Bromo-1,2,3-

trichlorobenzene, has a boiling

point of 265.8°C at 760 mmHg.

[4]

Density

Data not available. As a

polychlorinated aromatic

compound, it is expected to be

denser than water.

Solubility

Expected to have low solubility

in water and be soluble in

nonpolar organic solvents. A

structurally related compound,

1-Bromo-2,4,5-

trifluorobenzene, is noted as

being insoluble in water.

Storage
Sealed in a dry place at room

temperature.
[1]

Mandatory Visualizations
To better illustrate the relationships between the key identifiers of 1-Bromo-2,4,5-
trichlorobenzene and a typical experimental workflow, the following diagrams are provided in

the DOT language.
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1-Bromo-2,4,5-trichlorobenzene

Key Identifiers

Compound

Molecular Formula C₆H₂BrCl₃

Molecular Weight
 260.34 g/mol

CAS Number

 29682-44-8
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Sample Preparation

Measurement

Data Analysis

Obtain dry, powdered sample

Pack sample into capillary tube

Seal one end of the capillary tube

Place capillary in melting point apparatus

Heat apparatus at a slow, controlled rate

Record temperature at first sign of melting (T1)

Record temperature when fully melted (T2)

Calculate melting range (T2 - T1)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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